Single Stereocenter Configuration: (R) vs. (S) Enantiomer Physicochemical and Database Differentiation
The (R)-enantiomer (CAS 1213045-68-1) and the (S)-enantiomer (CAS 1213677-38-3) share identical molecular formulas, heavy-atom counts (13), XLogP3 (1.9), and topological polar surface area (38.9 Ų) [1][2]. However, the defined atom stereocenter count is 1 for both, and the InChI stereochemical layer differs at the /t6-/m1/s1 (R) versus /t6-/m0/s1 (S) position, meaning these are recognized as distinct chemical entities in all major databases (PubChem, ChemSrc, AKSci) and must be procured and registered separately. The (R)-enantiomer is explicitly marketed as a chiral building block for drug discovery by multiple CRO suppliers, while the (S)-enantiomer is independently cataloged under separate CAS and catalog numbers . This database-level separation is a de facto regulatory and procurement requirement: no supplier ships the racemate as a substitute for either single enantiomer, and any chiral synthesis or structure–activity relationship (SAR) study that begins with the wrong enantiomer will propagate configuration errors through the entire synthetic sequence.
| Evidence Dimension | Stereochemical identity (CAS registry, database CID, and catalog separation) |
|---|---|
| Target Compound Data | CAS 1213045-68-1; PubChem CID 130767242; (R) configuration; InChI stereochemical layer /t6-/m1/s1 |
| Comparator Or Baseline | CAS 1213677-38-3 (S-enantiomer); PubChem CID 130722269; InChI stereochemical layer /t6-/m0/s1 |
| Quantified Difference | Two distinct CAS numbers; two non-overlapping PubChem CIDs; independent catalog entries from multiple vendors (AKSci, ChemShuttle, ChemScene, sMolecule) |
| Conditions | Database registry and commercial vendor catalog comparison |
Why This Matters
For procurement workflows, regulatory documentation (e.g., CMC sections), and SAR reproducibility, the (R) and (S) enantiomers are legally and scientifically distinct entities; substituting one for the other invalidates any downstream biological or synthetic result.
- [1] Kuujia.com Compound Entry: (R)-1-(2-Bromopyridin-4-yl)-2,2,2-trifluoroethan-1-amine, CAS 1213045-68-1. Computed Properties section. View Source
- [2] PubChem Compound Summary CID 130722269: (S)-1-(2-Bromopyridin-4-YL)-2,2,2-trifluoroethan-1-amine, CAS 1213677-38-3. Computed Properties: XLogP3 1.9, TPSA 38.9 Ų, Defined Atom Stereocenter Count 1. View Source
